Cas no 101517-13-9 (Heptanamide,7-[(1-methylethyl)thio]-)

• Product Name: Heptanamide,7-[(1-methylethyl)thio]-
• CAS No: 101517-13-9
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 160012
• PubChem ID: 58495
• Update Time: 2025-04-19

Heptanamide,7-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Heptanamide,7-[(1-methylethyl)thio]-
• 7-propan-2-ylsulfanylheptanamide
• 7-(propan-2-ylsulfanyl)heptanamide
• 7-Isopropylthioheptanamide
• AC1L1P50
• AC1Q5J9K
• HEPTANAMIDE, 7-ISOPROPYLTHIO-
• LS-74261
• DTXSID40143980
• 101517-13-9

• Inchi： 1S/C10H21NOS/c1-9(2)13-8-6-4-3-5-7-10(11)12/h9H,3-8H2,1-2H3,(H2,11,12)
• InChI Key： RNOCVYPIICITNX-UHFFFAOYSA-N
• SMILES： S(C(C)C)CCCCCCC(N)=O

Computed Properties

• Exact Mass: 203.13453
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.09